2-Dodecenedioic acid

• CAS No.: 6402-36-4
• Product Name: 2-Dodecenedioic acid
• Molecular Formula: C12H20O4
• Molecular Weight: 228.28 g/mol
• IUPAC Name: (E)-dodec-2-enedioic acid
• Standard InChI: InChI=1S/C12H20O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h7,9H,1-6,8,10H2,(H,13,14)(H,15,16)/b9-7+
• Standard InChIKey: MAZWDMBCPDUFDJ-VQHVLOKHSA-N
• Isomeric SMILES: C(CCCCC(=O)O)CCC/C=C/C(=O)O
• SMILES: C(CCCCC(=O)O)CCCC=CC(=O)O
• Canonical SMILES: C(CCCCC(=O)O)CCCC=CC(=O)O
• Melting Point: 165.5°C
• Physical Description: Solid
• Description: Traumatic acid, also known as 2E-dodecenedioate or traumatate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Traumatic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Traumatic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, traumatic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Traumatic acid can be converted into trans-2-dodecenedioyl-CoA. Outside of the human body, traumatic acid can be found in common bean. This makes traumatic acid a potential biomarker for the consumption of this food product.; Traumatic acid is a monounsaturated straight-chain dicarboxylic acid with the double bond at C-2; a plant wound-healing hormone. It has a role as a plant hormone.
• Synonyms: 2-dodecene-1,12-dicarboxylic acid; traumatic acid
• PubChem Compound: 5283028
• Last Modified: Nov 11 2021